Cas no 321945-27-1 (4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide)

• Product Name: 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide
• CAS No: 321945-27-1
• MF: C₁₄H₉Br₃N₂O₂
• MW: 476.945461034775
• CID: 4762649
• Update Time: 2025-06-14

4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Z49552151
• 4-bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide
• 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide

• Inchi： 1S/C14H9Br3N2O2/c15-10-3-1-8(2-4-10)14(21)19-18-7-9-5-11(16)6-12(17)13(9)20/h1-7,20H,(H,19,21)
• InChI Key： QERLWOMVFDBAFP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=NNC(C2C=CC(=CC=2)Br)=O)=C1O)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 4.5
• Topological Polar Surface Area: 61.7

Additional information on 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide

Research Briefing on 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide (CAS: 321945-27-1)

4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide (CAS: 321945-27-1) is a synthetic hydrazide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique brominated aromatic structure, has been investigated for its bioactivity, particularly in antimicrobial, anticancer, and enzyme inhibition studies. The presence of multiple bromine atoms and a hydrazide functional group contributes to its reactivity and binding affinity toward biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against Mycobacterium tuberculosis, suggesting its potential as a novel antitubercular agent. The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with key enzymes involved in peptidoglycan biosynthesis. These findings highlight its relevance in addressing antibiotic-resistant strains of tuberculosis, a growing global health concern.

In addition to its antimicrobial properties, 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide has shown promising results in oncology research. A preclinical study conducted in 2024 revealed its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The compound's mechanism of action involves the modulation of reactive oxygen species (ROS) levels and the activation of intrinsic apoptotic pathways. Researchers have also explored its synergistic effects when combined with conventional chemotherapeutic agents, potentially reducing the required dosages and minimizing side effects.

The structural features of 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide have also made it a subject of interest in computational chemistry and molecular docking studies. Recent in silico analyses have predicted its high binding affinity for various protein targets, including kinases and DNA topoisomerases. These predictions have guided subsequent experimental validations, demonstrating the compound's potential as a multi-targeted therapeutic agent. Furthermore, structure-activity relationship (SAR) studies have been conducted to optimize its pharmacological properties, with modifications to the bromine substitution pattern showing significant impacts on potency and selectivity.

Despite these promising findings, challenges remain in the development of 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, such as solubility and metabolic stability. Recent advancements in formulation strategies, including the development of nanoparticle-based delivery systems, aim to overcome these limitations. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards for clinical translation.

In conclusion, 4-Bromo-N'-[(3,5-dibromo-2-hydroxyphenyl)methylidene]benzohydrazide (CAS: 321945-27-1) represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for continued research in chemical biology and drug discovery. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its drug-like properties, and exploring its potential in combination therapies. As research progresses, this compound may emerge as a lead candidate for addressing unmet medical needs in infectious diseases and oncology.